Cas no 571917-59-4 (2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl]-2-propenamide)

• Product Name: 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl]-2-propenamide
• CAS No: 571917-59-4
• MF: C₂₃H₁₆Cl₂N₄O₃
• MW: 467.304142951965
• CID: 5454122
• PubChem ID: 5849800
• Update Time: 2025-08-05

2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 571917-59-4
• (E)-2-cyano-N-(2,5-dichlorophenyl)-3-[4-(N-methylanilino)-3-nitrophenyl]prop-2-enamide
• 2-cyano-N-(2,5-dichlorophenyl)-3-{4-[methyl(phenyl)amino]-3-nitrophenyl}prop-2-enamide
• EN300-26594810
• Z44328430
• 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl]-2-propenamide

• Inchi： 1S/C23H16Cl2N4O3/c1-28(18-5-3-2-4-6-18)21-10-7-15(12-22(21)29(31)32)11-16(14-26)23(30)27-20-13-17(24)8-9-19(20)25/h2-13H,1H3,(H,27,30)
• InChI Key： ZWOGBNJSFHDZNZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1Cl)(=O)C(C#N)=CC1=CC=C(N(C)C2=CC=CC=C2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 466.0599458g/mol
• Monoisotopic Mass: 466.0599458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 689.6±55.0 °C(Predicted)
• pka: 9.24±0.70(Predicted)

Additional information on 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl]-2-propenamide

Introduction to 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl]-2-propenamide (CAS No. 571917-59-4)

2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl]-2-propenamide (CAS No. 571917-59-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of propenamide and features a unique combination of functional groups that contribute to its potential therapeutic applications. The compound's structure includes a cyano group, dichlorophenyl, methylphenylamino, and nitrophenyl moieties, which collectively endow it with distinct chemical and biological properties.

The synthesis of 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl]-2-propenamide involves several steps, including the formation of the cyano group, the introduction of the dichlorophenyl and nitrophenyl substituents, and the final coupling reaction to form the propenamide backbone. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various research applications.

In terms of its biological activity, 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl]-2-propenamide has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. Additionally, the compound's ability to induce apoptosis in cancer cells has been well-documented in several studies.

Beyond its anticancer properties, 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl)-2-propenamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl)-2-propenamide have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as a therapeutic agent.

In preclinical studies, 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl)-2-propenamide has shown promising results in animal models of cancer and inflammation. These studies have provided valuable insights into the compound's efficacy and safety profile. However, further clinical trials are necessary to fully evaluate its potential as a therapeutic agent in humans.

The structural features of 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl)-2-propenamide contribute significantly to its biological activity. The presence of the cyano group enhances its lipophilicity and improves its ability to penetrate cell membranes. The dichlorophenyl moiety adds stability to the molecule and may play a role in its cytotoxic effects. The methylphenylamino group is thought to be involved in receptor binding and enzyme inhibition. Finally, the nitrophenyl substituent contributes to the compound's redox properties and may be responsible for its anti-inflammatory effects.

In conclusion, 2-Cyano-N-(2,5-dichlorophenyl)-3-[4-(methylphenylamino)-3-nitrophenyl)-2-propenamide (CAS No. 571917-59-4) is a multifaceted compound with potential applications in both oncology and inflammation research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for optimizing its properties and expanding its therapeutic potential.